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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

Tinuvin 123, tailored for researchers, scientists, and drug development professionals.

Following these procedures will ensure safe laboratory operations and proper environmental

stewardship.

Physicochemical and Toxicological Data
A summary of key quantitative data for Tinuvin 123 is presented below for easy reference. This

information is critical for risk assessment and for ensuring appropriate handling conditions.
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Property Value Reference / Notes

Physical State Liquid

Appearance Clear, slightly yellow liquid

Odor Odorless to mild

Boiling Point 367°C

Melting Point < -30°C

Flash Point 95 - 125°C (DIN 51758)

Self-ignition Temp. 280°C

Specific Gravity 0.97 g/cm³ at 20°C

Solubility in Water < 6 mg/L

Acute Oral Toxicity (Rat) LD50: > 2000 mg/kg

Skin Irritation (Rabbit) No irritation

Eye Irritation (Rabbit) No irritation

Standard Operating Procedure for Handling Tinuvin
123
This protocol outlines the step-by-step methodology for the safe handling of Tinuvin 123 in a

laboratory setting. Adherence to this protocol is mandatory to minimize exposure and ensure a

safe working environment.

Risk Assessment and Preparation
1.1. Hazard Identification: Although Tinuvin 123 is not classified as hazardous under GHS

criteria, it is prudent to handle it with care as with any chemical substance. It may cause long-

term adverse effects in the aquatic environment. 1.2. Exposure Controls: Ensure the work area

is well-ventilated. A chemical fume hood is recommended for procedures that may generate

aerosols or vapors. 1.3. Personal Protective Equipment (PPE): Before handling, don the

following mandatory PPE:
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Eye Protection: Safety glasses with side-shields.
Hand Protection: Chemical-resistant gloves (e.g., nitrile).
Body Protection: A standard laboratory coat. For tasks with a higher risk of splashing,
consider a chemical-resistant apron.
Respiratory Protection: Generally not required in a well-ventilated area. However, if
ventilation is inadequate or if aerosols/vapors are generated, a suitable respirator should be
worn.

Handling and Use
2.1. Dispensing:

Handle Tinuvin 123 in a designated area, away from ignition sources.
When transferring, pour carefully to avoid splashing. Use a funnel for transferring to
containers with narrow openings.
Keep the container tightly closed when not in use. 2.2. Storage:
Store in a cool, dry, and well-ventilated area.
Keep containers tightly sealed to prevent contamination and potential leaks.
Avoid storage with strong oxidizing agents, strong bases, and strong acids.

Accidental Spills and First Aid
3.1. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).
Collect the absorbed material into a suitable container for disposal.
For large spills, evacuate the area and stay upwind. Contain the spill if possible and pump
the liquid into a salvage container. 3.2. First Aid Measures:
Eye Contact: Immediately flush with plenty of water for at least 15 minutes. If irritation
persists, seek medical attention.
Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.
Inhalation: Move to fresh air. If respiratory irritation occurs, seek medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan
Proper disposal of Tinuv
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To cite this document: BenchChem. [Essential Safety and Handling Protocol for Tinuvin 123].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209033#personal-protective-equipment-for-
handling-tinuvin-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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